Dimethyl hexadecanedioate

Specification

• CAS No.: 19102-90-0
• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• IUPAC Name: dimethyl hexadecanedioate
• Standard InChI: InChI=1S/C18H34O4/c1-21-17(19)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(20)22-2/h3-16H2,1-2H3
• Standard InChI Key: MQIZSSSBYFJIJF-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCCCCCCCCCCCC(=O)OC
• Canonical SMILES: COC(=O)CCCCCCCCCCCCCCC(=O)OC

Introduction

Chemical Structure and Properties

Structural Characteristics

Dimethyl hexadecanedioate features a linear aliphatic chain of 16 carbon atoms with methyl ester groups (-COOCH₃) at both termini. This structure gives the molecule both hydrophobic and hydrophilic characteristics, with the long hydrocarbon chain providing hydrophobicity while the ester groups contribute to its polar interactions.

The molecular formula is C₁₈H₃₄O₄, with a molecular weight of 314.47 g/mol. The compound has the following structural identifiers:

• InChI: InChI=1S/C18H34O4/c1-21-17(19)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(20)22-2/h3-16H2,1-2H3

• InChI Key: MQIZSSSBYFJIJF-UHFFFAOYSA-N

• SMILES notation: COC(=O)CCCCCCCCCCCCCCC(=O)OC

Chemical Reactivity

As a diester, dimethyl hexadecanedioate exhibits chemical reactivity typical of ester functional groups. It can undergo hydrolysis under acidic or basic conditions to yield hexadecanedioic acid and methanol. The ester groups also make it susceptible to transesterification reactions, which are valuable for polymer synthesis applications.

The presence of the long hydrocarbon chain between the ester groups provides steric hindrance that can influence its reaction kinetics compared to shorter-chain diesters. Additionally, the compound's hydrophobic nature affects its solubility in different reaction media, which can be a critical consideration in synthetic applications.

Physical Properties

Dimethyl hexadecanedioate exists as a white to pale yellow crystalline powder or liquid, depending on temperature, with a mild odor. Its physical properties have been well-characterized through various analytical methods.

Key Physical Parameters

The table below summarizes the important physical properties of dimethyl hexadecanedioate:

Property	Value
Physical State	White-Yellow Crystalline Powder
Molecular Weight	314.47 g/mol
Density	0.945 g/cm³
Melting Point	53°C
Boiling Point	351.3°C at 760 mmHg
Flash Point	157.5°C
Partition Coefficient (LogP)	4.79
Polar Surface Area (PSA)	52.60 Ų

The relatively high melting and boiling points demonstrate the influence of the long hydrocarbon chain on intermolecular forces, while the LogP value indicates its predominantly lipophilic character.

Synthesis Methods

The primary method for synthesizing dimethyl hexadecanedioate involves the esterification of hexadecanedioic acid with methanol in the presence of an acid catalyst. This reaction typically requires heating and may utilize refluxing techniques to ensure complete conversion.

The general reaction can be represented as:
HOOC-(CH₂)₁₄-COOH + 2CH₃OH → CH₃OOC-(CH₂)₁₄-COOCH₃ + 2H₂O

Alternative synthetic routes may include:

• Transesterification of other hexadecanedioic acid esters with methanol

• Oxidative coupling followed by esterification of appropriate precursors

• Catalytic reduction of dimethyl hexadecenedioates

Commercial production typically optimizes reaction conditions to achieve high yields and purity, with products commonly available at ≥95% purity for research applications.

Applications

Dimethyl hexadecanedioate has diverse applications across multiple industries due to its unique structural and physical properties.

Chemical Synthesis

The compound serves as an important building block in organic synthesis, particularly for the preparation of:

• Polymers, especially polyesters and polyamides

• Surfactants with specific hydrophobic chain lengths

• Specialty chemicals requiring precise carbon chain structures

Plasticizers

The long hydrocarbon chain and ester functionality make dimethyl hexadecanedioate suitable as a plasticizer in polymer formulations. It can enhance flexibility, processability, and durability in compatible polymer systems.

Research Applications

In scientific research, dimethyl hexadecanedioate serves as:

• A model compound for studying biochemical and physiological effects

• A standard for investigating the properties of fatty acid esters

• A probe for examining interactions with cell membranes

• A reference material in analytical chemistry

Environmental Considerations